Cas no 104226-37-1 (Benzenemethanamine, N-methyl-N-(4-nitrophenyl)-)

• Product Name: Benzenemethanamine, N-methyl-N-(4-nitrophenyl)-
• CAS No: 104226-37-1
• MF: C₁₄H₁₄N₂O₂
• MW: 242.273163318634
• CID: 1141775
• Update Time: 2024-07-27

Benzenemethanamine, N-methyl-N-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, N-methyl-N-(4-nitrophenyl)-

• Inchi： 1S/C14H14N2O2/c1-15(11-12-5-3-2-4-6-12)13-7-9-14(10-8-13)16(17)18/h2-10H,11H2,1H3
• InChI Key： XRTNVYQKNZYOKX-UHFFFAOYSA-N
• SMILES： C1(CN(C)C2=CC=C([N+]([O-])=O)C=C2)=CC=CC=C1

Computed Properties

• Exact Mass: 242.10562

Experimental Properties

• Density: 1.211±0.06 g/cm3(Predicted)
• Melting Point: 68-69 °C
• Boiling Point: 407.7±38.0 °C(Predicted)
• PSA: 46.38
• pka: 0.01±0.50(Predicted)